Cas no 13618-34-3 (1H-Pyrazole,3,5-diethyl-4-methyl-)

• Product Name: 1H-Pyrazole,3,5-diethyl-4-methyl-
• CAS No: 13618-34-3
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 228236
• PubChem ID: 139517
• Update Time: 2025-04-19

1H-Pyrazole,3,5-diethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3,5-diethyl-4-methyl-
• 3,5-Diethyl-4-methylpyrazole
• 3,5-diethyl-4-methyl-1H-pyrazole
• 13618-34-3
• SCHEMBL9025311
• DTXSID20159726

• Inchi： 1S/C8H14N2/c1-4-7-6(3)8(5-2)10-9-7/h4-5H2,1-3H3,(H,9,10)
• InChI Key： ZLCADPDOQZLZBH-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(C)C(CC)=N1

Computed Properties

• Exact Mass: 137.10799
• Monoisotopic Mass: 138.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 0.967
• Boiling Point: 260°Cat760mmHg
• Flash Point: 110.7°C
• Refractive Index: 1.509
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles